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Compound of Interest

Compound Name: 2-Chloro-3-cyanopyridine

Cat. No.: B134404 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for 2-Chloro-3-cyanopyridine, ensuring that your work can proceed with the

highest degree of safety and efficiency.

2-Chloro-3-cyanopyridine is a compound that requires careful handling due to its potential

health hazards. Adherence to proper safety protocols is crucial to minimize risk and ensure a

safe laboratory environment.

Hazard Identification and Classification
2-Chloro-3-cyanopyridine is classified as a hazardous substance.[1][2] It is harmful if

swallowed, comes into contact with the skin, or is inhaled.[3][4][5] The compound is also known

to cause skin and serious eye irritation, and may lead to respiratory irritation.[1][2][3][4][5]
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Hazard Classification Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-Chloro-3-
cyanopyridine to prevent exposure.

PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[3] Chemical impermeable gloves are

required.[3]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with a

NIOSH/MSHA or European Standard EN 149

approved filter.[1][2]

Operational Plan for Safe Handling
A systematic approach to handling 2-Chloro-3-cyanopyridine is essential to minimize the risk

of exposure.

1. Engineering Controls:
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Always work in a well-ventilated area, preferably in a chemical fume hood.[1][3][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][4][5]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[3][4]

Use non-sparking tools to prevent ignition.[3]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][4]

Keep the container locked up.[3]

Store away from incompatible materials such as acids, bases, strong oxidizing agents,

metals, and reducing agents.[1][2][4]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Emergency Situation First-Aid Measures

If Swallowed
Rinse mouth.[3][4] Immediately call a POISON

CENTER or doctor.[6]

If on Skin

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[4] Seek medical attention if skin

irritation occurs.[3]

If Inhaled

Remove the person to fresh air and keep them

comfortable for breathing.[3][4] Call a POISON

CENTER or doctor if you feel unwell.[6]

If in Eyes

Rinse cautiously with water for several minutes.

[3][4] Remove contact lenses, if present and

easy to do. Continue rinsing.[3][4] Seek medical

attention.[4]

For firefighting, use dry chemical, carbon dioxide, or alcohol-resistant foam.[3] Firefighters

should wear self-contained breathing apparatus.[2][3][4]

Disposal Plan
Proper disposal of 2-Chloro-3-cyanopyridine and its containers is essential to prevent

environmental contamination.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][4][6]

Do not let the chemical enter drains.[3]

Contaminated clothing should be taken off and washed before reuse.[3][6]

Below is a logical workflow for the safe handling and disposal of 2-Chloro-3-cyanopyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/IN/en/p/C1369
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/IN/en/p/C1369
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://www.fishersci.com/store/msds?partNumber=AC352080010&countryCode=US&language=en
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b134404?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA14818&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/IN/en/p/C1369
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://www.echemi.com/sds/2-chloro-3-cyanopyridine-pd1810091006.html
https://www.tcichemicals.com/IN/en/p/C1369
https://www.benchchem.com/product/b134404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Post-Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Ventilated Area
(Fume Hood)

Weighing and Transfer

Proceed when ready

Chemical Reaction/Use

Decontaminate Glassware
and Surfaces

After experiment

Segregate Waste
(Solid, Liquid, Sharps)

Dispose of Waste via
Approved Channels

Doff PPE Correctly

After disposal

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Chloro-3-cyanopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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